Cas no 4212-93-5 (Terbuchlor)

• Product Name: Terbuchlor
• CAS No: 4212-93-5
• MF: C₁₈H₂₈ClNO₂
• MW: 325.873424530029
• CID: 1513318
• PubChem ID: 165195
• Update Time: 2025-07-01

Terbuchlor Chemical and Physical Properties

Names and Identifiers

• N-(butoxymethyl)-N-(2-tert-butyl-6-methylphenyl)-2-chloroacetamide
• N-(Butoxymethyl)-2-chloro-N-[2-(1,1-dimethylethyl)-6-methylphenyl]acetamide
• N-(Butoxymethyl)-2-chloro-N-[2-methyl-6-(2-methyl-2-propanyl)phenyl]acetamide
• N-(Butoxymethyl)-6'-tert-butyl-2-chloro-o-acetoluidide
• N-(Butoxymethyl)-N-(2-tert-butyl-6-methylphenyl)-2-chloracetamid
• N-Butoxymethyl-6'-tert-butyl-2-chloroacet-o-toluidide
• o-Acetotoluidide, N-(butoxymethyl)-6'-tert-butyl-2-chloro-
• terbuchlor
• N-Butoxymethyl-N-(6-tert-butyl-2-methylphenyl)-2-chloroacetamide
• SCHEMBL135983
• EPA Pesticide Chemical Code 221400
• Terbuchlor [ANSI:ISO]
• N-(BUTOXYMETHYL)-6'-TERT-BUTYL-2-CHLORO-O-ACETOTOLUIDIDE
• Q27279748
• MON-0358
• NS00122823
• Caswell No. 821C
• Acetamide, N-(butoxymethyl)-2-chloro-N-(2-(1,1-dimethylethyl)-6-methylphenyl)-
• DTXSID6042442
• UNII-H84TRN22MQ
• O-ACETOTOLUIDIDE, N-(BUTOXYMETHYL)-6'-TERT-BUTYL-2-CHLORO
• N-(Butoxymethyl)-2-chloro-N-(2-(1,1-dimethylethyl)-6-methylphenyl)acetamide
• H84TRN22MQ
• 4212-93-5
• Terbuchlor [ANSI]
• TERBUCHLOR [ISO]
• Terbuchlor

• Inchi： 1S/C18H28ClNO2/c1-6-7-11-22-13-20(16(21)12-19)17-14(2)9-8-10-15(17)18(3,4)5/h8-10H,6-7,11-13H2,1-5H3
• InChI Key： KGMBZDZHRAFLBY-UHFFFAOYSA-N
• SMILES： ClCC(N(COCCCC)C1C(C)=CC=CC=1C(C)(C)C)=O

Computed Properties

• Exact Mass: 325.18104
• Monoisotopic Mass: 325.1808568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on Terbuchlor

Terbuchlor (CAS No. 4212-93-5): A Comprehensive Overview

Terbuchlor, also known by its CAS number 4212-93-5, is a chemical compound that has garnered significant attention in various industrial and research applications. This compound is classified as a chlorinated hydrocarbon, and its unique properties make it valuable in fields such as agriculture, pharmaceuticals, and materials science. The name "Terbuchlor" itself is derived from its chemical structure, which includes a terpene backbone combined with chlorine atoms, giving it distinct reactivity and stability.

Recent studies have highlighted the potential of Terbuchlor in enhancing the efficiency of agricultural pesticides. Researchers have found that Terbuchlor's ability to disrupt insect hormone systems makes it an effective ingredient in pest control products. This discovery has led to increased interest in its application in sustainable farming practices, where minimizing environmental impact is a priority. The compound's selectivity towards specific pests also reduces the risk of harming beneficial insects, making it a promising alternative to traditional pesticides.

In the pharmaceutical industry, Terbuchlor has shown potential as a precursor for synthesizing bioactive compounds. Its chlorinated structure facilitates various organic reactions, enabling the creation of complex molecules with therapeutic properties. For instance, recent research has explored its role in the synthesis of antiviral agents, where its ability to inhibit viral replication pathways has been demonstrated in laboratory settings. These findings underscore the importance of Terbuchlor in drug discovery and development.

The synthesis of Terbuchlor involves a multi-step process that typically begins with the chlorination of terpenes. Advanced techniques such as electrophilic substitution and catalytic chlorination have been employed to optimize the production process. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing Terbuchlor, reducing waste and energy consumption.

From a safety standpoint, Terbuchlor exhibits moderate toxicity levels, which are well-documented in scientific literature. Proper handling and storage are essential to ensure workplace safety and environmental protection. Regulatory agencies have established guidelines for the use and disposal of Terbuchlor-based products, emphasizing the importance of adhering to safety protocols to minimize risks associated with its use.

Looking ahead, ongoing research into Terbuchlor's applications continues to uncover new possibilities across diverse industries. Its versatility as both an agricultural tool and a pharmaceutical precursor positions it as a key compound in modern chemistry. As technology advances and sustainability becomes a central focus, Terbuchlor's role in innovative solutions is expected to grow significantly.